(S,S)-2-(2-AMINO-3-METHYL-BUTYRYL)-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID BENZYL ESTER, H
(S,S)-2-(2-AMINO-3-METHYL-BUTYRYL)-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID BENZYL ESTER, H
Brand Name:
Vulcanchem
CAS No.:
166169-15-9
VCID:
VC0070470
InChI:
InChI=1S/C22H26N2O3.ClH/c1-15(2)20(23)21(25)24-13-18-11-7-6-10-17(18)12-19(24)22(26)27-14-16-8-4-3-5-9-16;/h3-11,15,19-20H,12-14,23H2,1-2H3;1H/t19-,20-;/m0./s1
SMILES:
CC(C)C(C(=O)N1CC2=CC=CC=C2CC1C(=O)OCC3=CC=CC=C3)N.Cl
Molecular Formula:
C22H27ClN2O3
Molecular Weight:
402.9 g/mol
(S,S)-2-(2-AMINO-3-METHYL-BUTYRYL)-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID BENZYL ESTER, H
CAS No.: 166169-15-9
Main Products
VCID: VC0070470
Molecular Formula: C22H27ClN2O3
Molecular Weight: 402.9 g/mol
| CAS No. | 166169-15-9 |
|---|---|
| Product Name | (S,S)-2-(2-AMINO-3-METHYL-BUTYRYL)-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID BENZYL ESTER, H |
| Molecular Formula | C22H27ClN2O3 |
| Molecular Weight | 402.9 g/mol |
| IUPAC Name | benzyl (3S)-2-[(2S)-2-amino-3-methylbutanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C22H26N2O3.ClH/c1-15(2)20(23)21(25)24-13-18-11-7-6-10-17(18)12-19(24)22(26)27-14-16-8-4-3-5-9-16;/h3-11,15,19-20H,12-14,23H2,1-2H3;1H/t19-,20-;/m0./s1 |
| Standard InChIKey | WQZKTGMHLDJLKO-FKLPMGAJSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)N1CC2=CC=CC=C2C[C@H]1C(=O)OCC3=CC=CC=C3)N.Cl |
| SMILES | CC(C)C(C(=O)N1CC2=CC=CC=C2CC1C(=O)OCC3=CC=CC=C3)N.Cl |
| Canonical SMILES | CC(C)C(C(=O)N1CC2=CC=CC=C2CC1C(=O)OCC3=CC=CC=C3)N.Cl |
| PubChem Compound | 2760890 |
| Last Modified | Nov 11 2021 |
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